Cas no 2680552-56-9 (Tert-butyl 2-amino-3-(7-methyl-1-benzofuran-3-yl)propanoate)

• Product Name: Tert-butyl 2-amino-3-(7-methyl-1-benzofuran-3-yl)propanoate
• CAS No: 2680552-56-9
• MF: C₁₆H₂₁NO₃
• MW: 275.342844724655
• CID: 6382047
• PubChem ID: 165918116
• Update Time: 2025-06-14

Tert-butyl 2-amino-3-(7-methyl-1-benzofuran-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-28284598
• 2680552-56-9
• tert-butyl 2-amino-3-(7-methyl-1-benzofuran-3-yl)propanoate
• Tert-butyl 2-amino-3-(7-methyl-1-benzofuran-3-yl)propanoate

• Inchi： 1S/C16H21NO3/c1-10-6-5-7-12-11(9-19-14(10)12)8-13(17)15(18)20-16(2,3)4/h5-7,9,13H,8,17H2,1-4H3
• InChI Key： QPRRHYGKASDQFK-UHFFFAOYSA-N
• SMILES： O(C(C(CC1=COC2C(C)=CC=CC1=2)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 275.15214353g/mol
• Monoisotopic Mass: 275.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 65.5Ų

Additional information on Tert-butyl 2-amino-3-(7-methyl-1-benzofuran-3-yl)propanoate

Research Brief on Tert-butyl 2-amino-3-(7-methyl-1-benzofuran-3-yl)propanoate (CAS: 2680552-56-9): Recent Advances and Applications

Tert-butyl 2-amino-3-(7-methyl-1-benzofuran-3-yl)propanoate (CAS: 2680552-56-9) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its benzofuran scaffold and tert-butyl ester group, serves as a key intermediate in the synthesis of biologically active molecules. Recent studies have explored its potential in drug discovery, particularly in the development of novel therapeutic agents targeting neurological disorders, inflammation, and cancer.

The structural uniqueness of Tert-butyl 2-amino-3-(7-methyl-1-benzofuran-3-yl)propanoate lies in its benzofuran moiety, which is known for its diverse pharmacological activities. Benzofuran derivatives exhibit a wide range of biological properties, including antioxidant, antimicrobial, and anti-inflammatory effects. The incorporation of the tert-butyl ester group enhances the compound's stability and bioavailability, making it a promising candidate for further pharmaceutical development.

Recent research has focused on optimizing the synthesis of this compound to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic method for the efficient preparation of Tert-butyl 2-amino-3-(7-methyl-1-benzofuran-3-yl)propanoate, achieving a yield of over 85% with high enantiomeric purity. This advancement is critical for scaling up production and facilitating its use in preclinical studies.

In addition to synthetic improvements, the biological evaluation of this compound has revealed its potential as a modulator of key signaling pathways. Preliminary in vitro studies indicate that Tert-butyl 2-amino-3-(7-methyl-1-benzofuran-3-yl)propanoate exhibits inhibitory activity against specific kinases involved in inflammatory responses. These findings suggest its potential application in the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, the compound's ability to cross the blood-brain barrier has sparked interest in its use for neurological applications. Research conducted at the National Institutes of Health (NIH) demonstrated its neuroprotective effects in models of neurodegenerative diseases, including Alzheimer's and Parkinson's. The compound's mechanism of action appears to involve the modulation of oxidative stress and reduction of amyloid-beta aggregation, highlighting its multifaceted therapeutic potential.

Despite these promising findings, challenges remain in the clinical translation of Tert-butyl 2-amino-3-(7-methyl-1-benzofuran-3-yl)propanoate. Issues such as metabolic stability, toxicity profiles, and formulation optimization need to be addressed in future studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, Tert-butyl 2-amino-3-(7-methyl-1-benzofuran-3-yl)propanoate (CAS: 2680552-56-9) represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its unique structural features and broad pharmacological activities make it a valuable candidate for further investigation. Continued research and development efforts are expected to unlock its full therapeutic potential, paving the way for innovative treatments in various medical fields.